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Compound of Interest

Compound Name: UCM710

Cat. No.: B15619154

Get Quote

Application Notes and Protocols for UCM710
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of

UCM710, a dual inhibitor of fatty acid amide hydrolase (FAAH) and α/β-hydrolase domain 6

(ABHD6), for use in a variety of experimental settings.
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Property Value

Compound Name UCM710

CAS Number 213738-77-3

Molecular Weight 310.47 g/mol

Appearance Colorless to light yellow oil

Mechanism of Action
Dual inhibitor of Fatty Acid Amide Hydrolase

(FAAH) and α/β-hydrolase domain 6 (ABHD6)

Storage Store at 2-8°C

Mechanism of Action
UCM710 is an endocannabinoid (eCB) hydrolysis inhibitor that prevents the breakdown of the

primary endocannabinoids, N-arachidonoylethanolamine (anandamide or AEA) and 2-

arachidonoylglycerol (2-AG), by inhibiting the enzymes FAAH and ABHD6, respectively.[1] This

dual inhibition leads to an accumulation of both AEA and 2-AG in neuronal cells, thereby

potentiating endocannabinoid signaling at cannabinoid receptors (CB1 and CB2).[1] Notably,

UCM710 does not inhibit monoacylglycerol lipase (MAGL), another key enzyme in 2-AG

metabolism.

Figure 1: UCM710 inhibits FAAH and ABHD6, increasing AEA and 2-AG levels.

Solubility and Stock Solution Preparation
UCM710 is an oil and is not readily soluble in aqueous solutions. Dimethyl sulfoxide (DMSO) is

the recommended solvent for preparing stock solutions.

Quantitative Solubility Data:

Solvent Solubility

DMSO ≥ 20 mg/mL
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Note: This data is based on information for similar compounds and should be confirmed

experimentally.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

UCM710

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

1. Equilibrate the UCM710 vial to room temperature.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. For example,

to prepare a 10 mM stock from 1 mg of UCM710 (MW: 310.47 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 310.47 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 322 µL

3. Carefully add the calculated volume of anhydrous DMSO to the vial containing UCM710.

4. Vortex the solution thoroughly until the UCM710 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six

months.
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Start: UCM710 vial

Weigh UCM710 or use pre-weighed vial

Calculate required volume of DMSO for desired concentration

Add anhydrous DMSO to UCM710

Vortex/Warm to completely dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

Ready for experimental use

Click to download full resolution via product page

Figure 2: Workflow for preparing a UCM710 stock solution.
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In Vitro Cell-Based Assays
Recommended Working Concentrations:

Assay Type Recommended Concentration Range

Neuronal Cell Culture 1 - 30 µM

FAAH Inhibition Assay IC50 ≈ 4.0 µM

ABHD6 Inhibition Assay IC50 ≈ 2.4 µM

Protocol for Treating Cultured Cells with UCM710:

Cell Seeding: Seed cells in an appropriate culture plate and allow them to adhere and reach

the desired confluency.

Preparation of Working Solution:

Thaw an aliquot of the UCM710 stock solution.

Prepare a series of dilutions of the UCM710 stock solution in fresh, pre-warmed cell

culture medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept

below 0.5% to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same

final concentration of DMSO) should always be included in the experiment.

Cell Treatment:

Remove the old medium from the cells.

Add the medium containing the desired concentration of UCM710 or the vehicle control to

the respective wells.

Incubate the cells for the desired experimental duration.

In Vivo Administration (Rodent Models)
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Vehicle Preparation and Administration:

While specific in vivo studies with UCM710 are not widely reported, a common vehicle for

administering hydrophobic compounds to rodents is a mixture of DMSO, Tween 80, and saline.

Recommended Vehicle Formulation:

5-10% DMSO

5-10% Tween 80

80-90% Saline (0.9% NaCl)

Protocol for Vehicle Preparation:

Add the required volume of DMSO to a sterile tube.

Add the required volume of Tween 80 and mix thoroughly with the DMSO.

Slowly add the saline to the DMSO/Tween 80 mixture while vortexing to ensure a

homogenous emulsion.

Administration:

Route of Administration: Intraperitoneal (i.p.) or oral gavage (p.o.) are common routes. The

choice will depend on the experimental design.

Dosage: The optimal dosage should be determined empirically. Based on other

endocannabinoid system modulators, a starting dose in the range of 1-10 mg/kg could be

considered.

Control Groups: Always include a vehicle control group that receives the same volume of the

vehicle solution without UCM710.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling UCM710 and DMSO.
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Handle UCM710 in a well-ventilated area.

DMSO can facilitate the absorption of other chemicals through the skin. Take extra

precautions when handling DMSO solutions of UCM710.

Consult the Safety Data Sheet (SDS) for UCM710 for complete safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

conditions for their specific experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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